Cas no 2229688-22-4 (5-cyclopentylpent-3-en-2-amine)

• Product Name: 5-cyclopentylpent-3-en-2-amine
• CAS No: 2229688-22-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6000982
• PubChem ID: 165652021
• Update Time: 2025-05-23

5-cyclopentylpent-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentylpent-3-en-2-amine
• 2229688-22-4
• EN300-1823199

• Inchi： 1S/C10H19N/c1-9(11)5-4-8-10-6-2-3-7-10/h4-5,9-10H,2-3,6-8,11H2,1H3/b5-4+
• InChI Key： IIAQXKKQINDPFO-SNAWJCMRSA-N
• SMILES： NC(C)/C=C/CC1CCCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 5-cyclopentylpent-3-en-2-amine

Exploring the Potential of 5-Cyclopentylpent-3-en-2-amine (CAS No. 2229688-22-4) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 5-cyclopentylpent-3-en-2-amine (CAS No. 2229688-22-4) has emerged as a compound of significant interest. This structurally unique amine, characterized by its cyclopentyl and pentenyl moieties, offers a versatile scaffold for synthetic and medicinal chemistry. Researchers are increasingly exploring its potential in drug discovery, material science, and agrochemical applications, driven by its balanced lipophilicity and functional group compatibility.

The compound’s CAS number 2229688-22-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its IUPAC name, 5-cyclopentylpent-3-en-2-amine, reflects the presence of a reactive amine group adjacent to an unsaturated carbon chain, a feature that enables diverse derivatization strategies. Recent studies highlight its role as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 5-cyclopentylpent-3-en-2-amine?" Current literature describes multi-step protocols involving Grignard reactions or reductive amination of precursor ketones. The compound’s stereochemistry also attracts attention, as enantioselective synthesis methods could unlock chiral variants for asymmetric catalysis. These topics align with broader trends in green chemistry, where researchers seek atom-efficient and sustainable pathways.

From an application standpoint, CAS 2229688-22-4 is gaining traction in pharmaceutical intermediates due to its potential to enhance drug bioavailability. Its cyclopentyl ring mimics cyclic hydrocarbons found in many FDA-approved drugs, while the amine group facilitates salt formation for improved solubility. Discussions on platforms like ResearchGate often focus on its utility in central nervous system (CNS) drug design, where lipophilic amines are pivotal for blood-brain barrier penetration.

In material science, the compound’s unsaturated backbone offers opportunities for polymerization or cross-linking reactions. Innovators are investigating its use in smart coatings and self-healing polymers, areas trending in sustainability-focused industries. Meanwhile, computational chemists leverage molecular docking studies to predict interactions between 5-cyclopentylpent-3-en-2-amine derivatives and biological targets, a method frequently queried in AI-driven research tools.

Quality control of CAS No. 2229688-22-4 remains a hot topic, with analytical techniques like HPLC and GC-MS being essential for purity verification. Suppliers emphasizing GMP compliance or ISO certification often rank higher in search engine results, reflecting buyer priorities. Additionally, patent analyses reveal growing IP activity around structurally related amines, signaling commercial potential.

Environmental and safety profiles of 5-cyclopentylpent-3-en-2-amine are also under scrutiny, mirroring societal demands for eco-friendly chemicals. Biodegradability assessments and toxicity screenings are now standard in product dossiers, addressing queries like "Is 2229688-22-4 environmentally persistent?" Such data informs regulatory submissions under frameworks like REACH or TSCA.

Looking ahead, the integration of machine learning in compound optimization may accelerate the discovery of novel applications for 5-cyclopentylpent-3-en-2-amine. As interdisciplinary collaborations expand, this compound could bridge gaps between small-molecule therapeutics and advanced materials, solidifying its relevance in next-generation innovations.